Cas no 2092668-19-2 (2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide)

• Product Name: 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide
• CAS No: 2092668-19-2
• MF: C₈H₁₆N₂OS
• MW: 188.290440559387
• CID: 4774122
• Update Time: 2025-06-20

2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide
• 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide

• Inchi： 1S/C8H16N2OS/c1-2-10(8(11)5-9)7-3-4-12-6-7/h7H,2-6,9H2,1H3
• InChI Key： CTNKREFVPFOWNJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C(CN)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• XLogP3: 0
• Topological Polar Surface Area: 71.6

Additional information on 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide

Introduction to 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide (CAS No. 2092668-19-2)

2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2092668-19-2, has garnered attention due to its potential applications in drug development and biochemical research. The molecular structure of this amide derivative incorporates a tetrahydrothiophene ring, which is a heterocyclic aromatic system known for its versatility in medicinal chemistry. The presence of an amine group at the N1 position and an ethyl substituent at the N2 position further enhances its reactivity and utility in synthetic pathways.

The synthesis of 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The tetrahydrothiophen-3-yl moiety, a key structural feature, is often introduced through cyclization reactions involving sulfur-containing precursors. This step is critical as it defines the electronic properties of the molecule, influencing its interaction with biological targets. Recent advancements in catalytic methods have enabled more efficient and sustainable synthesis routes, reducing the environmental impact while maintaining high chemical yields.

One of the most compelling aspects of 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide is its potential as a pharmacophore in the design of novel therapeutic agents. The tetrahydrothiophene scaffold is known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Studies have shown that derivatives of this scaffold can modulate enzyme activity and receptor binding, making them valuable candidates for drug discovery. The amide functionality further enhances the compound's solubility and bioavailability, crucial factors for pharmaceutical efficacy.

In recent years, computational chemistry has played a pivotal role in understanding the molecular interactions of 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide with biological targets. Molecular docking simulations have been employed to predict binding affinities and identify potential lead compounds for further optimization. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently. Additionally, machine learning algorithms have been utilized to analyze structural data and predict biological outcomes, providing insights into the compound's mechanism of action.

The pharmacological profile of 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide has been extensively studied in preclinical models. Research indicates that this compound exhibits significant inhibitory effects on certain kinases and proteases involved in cancer progression. Its ability to interfere with key signaling pathways has made it a promising candidate for developing targeted therapies against various malignancies. Furthermore, its interaction with mitochondrial enzymes suggests potential applications in neuroprotective therapies, addressing neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another area of interest is the compound's role in modulating immune responses. Studies have demonstrated that derivatives of tetrahydrothiophene can influence cytokine production and immune cell function, offering new avenues for treating autoimmune disorders and infections. The amine and ethyl substituents contribute to its ability to interact with immunomodulatory targets, making it a versatile tool in immunological research. This dual functionality has sparked interest among researchers seeking novel immunotherapeutic strategies.

The synthetic flexibility of 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide allows for extensive structural modifications, enabling the development of analogues with enhanced pharmacological properties. Researchers have explored various substitution patterns on the tetrahydrothiophene ring to optimize bioavailability and target specificity. These modifications have led to the discovery of several potent derivatives with improved therapeutic profiles. The ability to fine-tune molecular structure underscores the importance of this compound as a building block in medicinal chemistry.

Environmental considerations have also influenced the development of sustainable synthetic routes for 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide. Green chemistry principles have been integrated into synthetic protocols to minimize waste generation and reduce reliance on hazardous reagents. Catalytic hydrogenation and solvent-free reactions are examples of eco-friendly approaches that have been successfully applied to produce this compound efficiently. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The future prospects for 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide are promising, with ongoing research exploring its potential applications in precision medicine and personalized therapy. Its unique structural features make it an attractive candidate for developing targeted drug delivery systems tailored to individual patient needs. Additionally, its role in modulating complex biological pathways suggests potential uses in treating multifactorial diseases such as metabolic disorders and chronic inflammation.

In conclusion, 2-Amino-N-ethyl-N-(tetrahydrothiophen-3-yl)acetamide (CAS No. 2092668-19-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and broad range of potential applications. Its synthesis involves sophisticated chemical transformations that highlight modern methodologies in organic synthesis. The compound's pharmacological properties have been extensively studied, revealing promising opportunities for drug development across multiple therapeutic areas. As research continues to uncover new applications for this molecule, it is poised to play a crucial role in shaping future medical treatments.